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Compound of Interest

Compound Name: 2-Bromo-4,4-dimethylhexane

Cat. No.: B13617287

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-4,4-dimethylhexane is publicly
available. This guide has been compiled using data from computationally derived sources and
information on structurally similar compounds, primarily its isomer 2-Bromohexane. The
information provided should be used as a guideline for handling and safety procedures, and a
comprehensive risk assessment should be conducted before use.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing an in-depth overview of the known and anticipated safety information
for 2-Bromo-4,4-dimethylhexane.

Chemical and Physical Properties

Quantitative data for 2-Bromo-4,4-dimethylhexane is primarily based on computational
models.[1] Key physical and chemical properties are summarized below.

Property Value Source
Molecular Formula C8H17Br PubChem[1]
Molecular Weight 193.12 g/mol PubChem[1]
CAS Number 1486681-07-5 Moldb[2]

Note: Experimental data for properties such as boiling point, melting point, and flash point are
not available for 2-Bromo-4,4-dimethylhexane. For the structural isomer 2-Bromohexane, the
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boiling point is reported to be between 146-147 °C and the flash point is 47 °C.

Hazard Identification and GHS Classification

The hazard classification for 2-Bromo-4,4-dimethylhexane is inferred from its structural
similarity to other alkyl bromides and the specific data available for 2-Bromohexane.[3] Alkyl
bromides are generally recognized as being flammable and causing irritation to the skin, eyes,
and respiratory system.

Based on the data for 2-Bromohexane, 2-Bromo-4,4-dimethylhexane is anticipated to be
classified as follows under the Globally Harmonized System (GHS):

Flammable Liquids: Category 3

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

GHS Pictograms:

Anticipated GHS Pictograms

Click to download full resolution via product page

Caption: Anticipated GHS Pictograms for 2-Bromo-4,4-dimethylhexane.

Hazard Statements:

e H226: Flammable liquid and vapor.
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e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

A summary of key precautionary statements is provided in the table below.

Category Statement Code Statement

Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No

smoking.

Avoid breathing
P261 dust/fume/gas/mist/vapors/spr

ay.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

IF ON SKIN: Wash with plenty

P302+P352
of water.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.
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Toxicological Information

Specific toxicological data for 2-Bromo-4,4-dimethylhexane is not available. The toxicological
properties of alkyl halides can vary, but they are generally known to have the potential for
toxicity.[4][5] Some alkyl bromides have been shown to be mutagenic. Inhalation is a primary
route of exposure for volatile alkyl bromides, which can cause irritation to the respiratory tract.
Skin contact can lead to irritation due to the defatting action of these substances.

Experimental Protocols: Handling and First Aid

Given the anticipated flammability and irritant properties, the following experimental protocols
for safe handling and emergency procedures should be followed. These are general guidelines
for handling flammable and irritant liquids.[6][7][8][9]

Safe Handling Workflow

Safe Handling Workflow

Conduct Risk Assessment | Proceed if safe . g Wear Appropriate PPE Handle Away from | __After use
(Gloves, Goggles, Lab Coat) Ignition Sources.

Click to download full resolution via product page

Caption: General workflow for safely handling flammable and irritant liquids.

First Aid Measures

The following first aid measures are recommended based on the anticipated hazards:[3][10]
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

As a flammable liquid, appropriate fire-fighting measures must be in place.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant
foam, or water spray.

e Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.
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Accidental Release Measures

In the event of a spill or release, the following procedures should be implemented:

Evacuate the Area: Remove all personnel from the affected area.

Eliminate Ignition Sources: Turn off all ignition sources in the vicinity.

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Use a non-combustible absorbent material like sand or earth to contain the
spill.

Collect and Dispose: Collect the absorbed material into a suitable container for disposal as
hazardous waste. Do not let the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13617287#safety-data-sheet-for-2-bromo-4-4-
dimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03364~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2011:19:10~~2-Bromohexane~~
https://www.benchchem.com/product/b13617287#safety-data-sheet-for-2-bromo-4-4-dimethylhexane
https://www.benchchem.com/product/b13617287#safety-data-sheet-for-2-bromo-4-4-dimethylhexane
https://www.benchchem.com/product/b13617287#safety-data-sheet-for-2-bromo-4-4-dimethylhexane
https://www.benchchem.com/product/b13617287#safety-data-sheet-for-2-bromo-4-4-dimethylhexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13617287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13617287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

